Cas no 920877-31-2 (2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid)

• Product Name: 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid
• CAS No: 920877-31-2
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 5811443
• PubChem ID: 16647902
• Update Time: 2025-05-26

2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(furan-2-ylmethyl)-2,5-dioxopyrrol-3-yl]amino]benzoic acid
• Benzoic acid, 2-[[1-(2-furanylmethyl)-2,5-dihydro-2,5-dioxo-1H-pyrrol-3-yl]amino]-
• F2381-0238
• STL519383
• 2-((1-(furan-2-ylmethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid
• 920877-31-2
• AKOS003062457
• 2-({1-[(furan-2-yl)methyl]-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid
• 2-{[1-(furan-2-ylmethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}benzoic acid
• 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid

• Inchi： 1S/C16H12N2O5/c19-14-8-13(15(20)18(14)9-10-4-3-7-23-10)17-12-6-2-1-5-11(12)16(21)22/h1-8,17H,9H2,(H,21,22)
• InChI Key： SJDGRTMTYKBVPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC1=CC(=O)N(CC2=CC=CO2)C1=O

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 528.5±50.0 °C(Predicted)
• pka: 3.58±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid

Comprehensive Overview of 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid (CAS No. 920877-31-2)

2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid is a synthetic organic compound with a unique molecular structure that combines a furan ring, a pyrrole moiety, and a benzoic acid group. This compound, identified by CAS No. 920877-31-2, has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of multiple reactive sites, such as the amino and carboxylic acid functional groups, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid has surged, driven by their role in developing small-molecule therapeutics and biodegradable polymers. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's furan and pyrrole components are known to exhibit bioactive properties, which could be leveraged in designing novel anti-inflammatory or antioxidant agents.

From a synthetic chemistry perspective, CAS No. 920877-31-2 exemplifies the growing trend toward green chemistry and sustainable synthesis. Its structure allows for atom-efficient reactions, reducing waste and energy consumption—a priority for modern laboratories. Additionally, the compound's benzoic acid derivative is compatible with click chemistry, a technique widely used in bioconjugation and drug delivery systems. These attributes align with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

The compound's physicochemical properties, such as its solubility and stability, are critical for its practical applications. Preliminary studies suggest that 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid exhibits moderate solubility in polar organic solvents, making it suitable for high-throughput screening in drug discovery. Its thermal stability also makes it a candidate for polymeric materials that require resistance to degradation under harsh conditions.

In the context of AI-driven drug discovery, CAS No. 920877-31-2 has been flagged as a promising candidate for virtual screening due to its drug-like properties. Computational models predict favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles, a key consideration in preclinical development. This aligns with the broader industry shift toward in silico methods to accelerate lead compound identification.

Another emerging application of 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid lies in organic electronics. Its conjugated system and electron-rich heterocycles make it a potential building block for organic semiconductors or photovoltaic materials. With the rise of flexible electronics and wearable technology, such compounds are gaining traction in materials science.

In summary, 2-({1-(furan-2-yl)methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl}amino)benzoic acid (CAS No. 920877-31-2) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and reactivity profile position it as a valuable asset in both academic and industrial research, particularly in areas like drug discovery, sustainable synthesis, and advanced materials. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.